Cas no 828268-70-8 (1H-Imidazolium, 1,3-dimethyl-4-nitro-, nitrate)

• Product name: 1H-Imidazolium, 1,3-dimethyl-4-nitro-, nitrate
• CAS No: 828268-70-8
• MF: C₅H₁₀N₃O₂+^.NO₃-
• MW: 206.1567
• CID: 681621
• PubChem ID: 71417003

1H-Imidazolium, 1,3-dimethyl-4-nitro-, nitrate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1,3-dimethyl-4-nitro-, nitrate
• 1,3-dimethyl-4-nitro-1,2-dihydroimidazol-1-ium,nitrate
• 1,3-Dimethyl-4-nitro-2,3-dihydro-1H-imidazol-1-ium nitrate
• 828268-70-8
• DTXSID10836352

• Inchi： InChI=1S/C5H9N3O2.NO3/c1-6-3-5(8(9)10)7(2)4-6;2-1(3)4/h3H,4H2,1-2H3;/q;-1/p+1
• InChI Key： HAWZPOLCZUDZFQ-UHFFFAOYSA-O
• SMILES： C[NH+]1CN(C(=C1)[N+](=O)[O-])C.[N+](=O)([O-])[O-]

Computed Properties

• Exact Mass: 206.06511943g/mol
• Monoisotopic Mass: 206.06511943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų